Cas no 869952-61-4 (5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol
• CAS No: 869952-61-4
• MF: C₁₁H₁₅N₃S₂
• MW: 253.386899232864
• MDL: MFCD03423422
• CID: 3111590
• PubChem ID: 25219011
• Update Time: 2025-10-20

5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol
• CS-0330767
• AKOS005171087
• H22598
• 869952-61-4
• ALBB-003170
• VS-14377
• 5-(5-ethylthiophen-3-yl)-4-isopropyl-2H-1,2,4-triazole-3-thione
• BBL037693
• 5-(5-Ethylthiophen-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol
• 5-(5-ethylthiophen-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• STK502635
• MFCD03423422
• 3-(5-ethylthiophen-3-yl)-4-propan-2-yl-1H-1,2,4-triazole-5-thione

• MDL： MFCD03423422
• Inchi： 1S/C11H15N3S2/c1-4-9-5-8(6-16-9)10-12-13-11(15)14(10)7(2)3/h5-7H,4H2,1-3H3,(H,13,15)
• InChI Key： ITSUOSSNIFRGKE-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1CC)C1=NNC(N1C(C)C)=S

Computed Properties

• Exact Mass: 253.07073984Da
• Monoisotopic Mass: 253.07073984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 869952-61-4)

The compound 5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 869952-61-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse applications in medicinal chemistry, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of both thiophene and triazole rings in its structure enhances its reactivity and makes it a promising candidate for further study.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents and sustainable agrochemicals. Researchers are particularly interested in 5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol due to its potential role in addressing antibiotic resistance, a pressing global health issue. The compound's thiol group (-SH) and isopropyl substituent contribute to its ability to interact with biological targets, making it a subject of ongoing investigations in drug discovery.

The synthesis of 5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its CAS No. 869952-61-4 serves as a unique identifier in chemical databases, facilitating its retrieval for research and regulatory purposes.

From an industrial perspective, this compound is also explored for its potential applications in material science, particularly in the development of organic semiconductors and conductive polymers. The thiophene moiety in its structure is known to enhance electronic properties, making it relevant for next-generation optoelectronic devices. This dual utility in both life sciences and advanced materials underscores its versatility.

Environmental and safety considerations are paramount when handling 5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory compliance with guidelines such as REACH and OSHA ensures its safe use in research and industrial settings.

In conclusion, 5-(5-Ethylthien-3-yl)-4-isopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 869952-61-4) represents a compelling area of study for scientists and engineers alike. Its multifaceted applications, from pharmaceuticals to advanced materials, highlight its significance in modern chemistry. As research progresses, this compound may pave the way for breakthroughs in addressing some of the most challenging scientific and technological problems of our time.